Cas no 188067-71-2 (2-Heptenoic acid,7-[(1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthalenyl]-5-hydroxy-,(2E,5R)-)

• Product name: 2-Heptenoic acid,7-[(1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthalenyl]-5-hydroxy-,(2E,5R)-
• CAS No: 188067-71-2
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 115201
• PubChem ID: 25029024

2-Heptenoic acid,7-[(1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthalenyl]-5-hydroxy-,(2E,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptenoic acid,7-[(1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthalenyl]-5-hydroxy-,(2E,5R)-
• 2,3-DEHYDROLOVASTATIN ACID SODIUM SALT
• 2-Heptenoic acid,7-[(1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-2,6-dimethyl-8-[(2S)-2-methyl-1-oxobutoxy]-1-naphthalenyl]-5-hyd
• [1S-[1a(2E,5S*),2a,6,8(R*),8aa]]- 7-[1,2,6,7,8,8a-hexahydro-2,6-dimethyl-8-(2-methyl-1-oxobutoxy)-1-naphthalenyl]-5-hydroxy-2-heptenoic Acid Sodium Salt
• [1S-[1a(2E,5S*),2a,6b,8b(R*),8aa]]- 7-[1,2,6,7,8,8a-hexahydro-2,6-dimethyl-8-(2-methyl-1-oxobutoxy)-1-naphthalenyl]-5-hydroxy-2-heptenoic Acid Sodium Sal
• Lovastatin Anhydro Acid SodiuM Salt
• (5R)-7-[(1S,2S,6R,8S,8aR)-2,6-Dimethyl-8-[[(2S)-2-methylbutanoyl]oxy]-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-5-hydroxy-2-heptenoic acid sodium salt
• [1S-[1α(2E,5S*),2α,6β,8β(R*),8aα]] 7-[1,2,6,7,8,8a-Hexahydro-2,6-diMethyl-8- (2-Methyl-1-oxobutoxy)-1-naphthalenyl]-5-hydroxy-2-heptenoic Acid SodiuM Salt
• FT-0665620
• (1S,3R,7S,8S,8aR)-8-{2-[(2R)-6-oxoox-4-en-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalene-1-yl (2S)-2-methylbutanoate
• 2-methyl-butyric acid 3,7-dimethyl-8-[2-(6-oxo-3,6-dihydro-2H-pyran-2-yl)-ethyl]-1,2,3,7,8,8a-hexahydro-naphthalen-1-yl ester
• SCHEMBL5070086
• 188067-71-2

• Inchi： InChI=1S/C24H34O4/c1-5-16(3)24(26)28-21-14-15(2)13-18-10-9-17(4)20(23(18)21)12-11-19-7-6-8-22(25)27-19/h6,8-10,13,15-17,19-21,23H,5,7,11-12,14H2,1-4H3
• InChI Key： SPIVMHAGTHFLMO-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC)=O)C1CC(C)C=C2C=CC(C)C(CCC3CC=CC(=O)O3)C12

Computed Properties

• Exact Mass: 426.23800
• Monoisotopic Mass: 426.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 669
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 86.7A^2

Experimental Properties

• Stability/Shelf Life: Hygroscopic
• PSA: 86.66000
• LogP: 3.18610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones